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Principle of the Phosphomolybdic Acid Antioxidant
Assay
The phosphomolybdic acid assay, also known as the total antioxidant capacity (TAC) assay,

is a quantitative method used to determine the antioxidant capacity of a sample.[1][2] The

principle of this spectrophotometric method is based on the reduction of Molybdenum (VI) to

Molybdenum (V) by antioxidant compounds present in the sample in an acidic medium.[3][4]

This reduction results in the formation of a green-colored phosphomolybdate V complex, which

exhibits a maximum absorbance at a wavelength of 695 nm.[2][5] The intensity of the green

color is directly proportional to the concentration of antioxidants in the sample.[6] The total

antioxidant capacity is typically expressed as equivalents of a standard antioxidant, such as

ascorbic acid.[2]

The chemical reaction underlying the assay can be summarized as follows: In an acidic

environment, molybdate ions form a phosphomolybdate complex. Antioxidants present in the

test sample donate electrons, reducing the Mo(VI) in the complex to Mo(V). This change in the
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oxidation state of molybdenum leads to the formation of the characteristic green-colored

complex.[3][4]

Experimental Protocols
This section provides a detailed methodology for determining the total antioxidant capacity of a

sample using the phosphomolybdic acid assay.

Reagent Preparation
2.1.1 Phosphomolybdate Reagent Solution: This reagent is prepared by mixing solutions of

sulfuric acid, sodium phosphate, and ammonium molybdate.[6][7] It is recommended to

prepare the individual solutions first and then mix them in equal volumes.[6]

0.6 M Sulfuric Acid (H₂SO₄): Carefully add 33.3 mL of concentrated (98%) sulfuric acid to

approximately 900 mL of distilled water, and then make up the final volume to 1 L with

distilled water.

28 mM Sodium Phosphate (Na₃PO₄): Dissolve 3.35 g of sodium phosphate (anhydrous) in

distilled water and make up the volume to 1 L.

4 mM Ammonium Molybdate ((NH₄)₆Mo₇O₂₄·4H₂O): Dissolve 4.94 g of ammonium

molybdate tetrahydrate in distilled water and make up the volume to 1 L.

To prepare the final phosphomolybdate reagent, mix equal volumes of the 0.6 M sulfuric acid,

28 mM sodium phosphate, and 4 mM ammonium molybdate solutions.[6] Store the final

reagent in a dark, airtight container.[6]

2.1.2 Standard Solution (Ascorbic Acid): A standard solution of a known antioxidant is required

to quantify the total antioxidant capacity of the sample. Ascorbic acid is commonly used as the

standard.[2]

Ascorbic Acid Stock Solution (1 mg/mL): Dissolve 100 mg of ascorbic acid in 100 mL of

distilled water.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to generate

a standard curve. Typical concentrations range from 10 to 100 µg/mL.
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Assay Procedure
Sample and Standard Preparation: Pipette 0.1 mL of the sample extract and each of the

ascorbic acid working standard solutions into separate test tubes.

Blank Preparation: For the blank, pipette 0.1 mL of the solvent used to dissolve the sample

(e.g., methanol or ethanol) into a test tube.[8]

Reagent Addition: Add 1 mL of the phosphomolybdate reagent solution to each test tube.

Incubation: Tightly cap the test tubes and incubate them in a water bath at 95°C for 90

minutes.[9]

Cooling: After incubation, allow the test tubes to cool to room temperature.[9]

Spectrophotometric Measurement: Measure the absorbance of the solution in each test tube

at 695 nm using a spectrophotometer, with the blank solution as the reference.[7]

Data Presentation and Analysis
Standard Curve
A standard curve is generated by plotting the absorbance values of the ascorbic acid working

standards against their corresponding concentrations.[8] This curve is then used to determine

the antioxidant capacity of the samples.

Table 1: Example Data for Ascorbic Acid Standard Curve
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Ascorbic Acid Concentration (µg/mL) Absorbance at 695 nm (Mean ± SD, n=3)

0 (Blank) 0.000 ± 0.000

10 0.152 ± 0.005

20 0.305 ± 0.008

40 0.610 ± 0.012

60 0.915 ± 0.015

80 1.220 ± 0.020

100 1.525 ± 0.025

From the standard curve, a linear regression equation (y = mx + c) is derived, where 'y' is the

absorbance, 'm' is the slope, 'x' is the concentration, and 'c' is the y-intercept.

Calculation of Total Antioxidant Capacity
The total antioxidant capacity of the sample is calculated using the linear regression equation

obtained from the standard curve. The absorbance of the sample is substituted for 'y' in the

equation to solve for 'x', which represents the ascorbic acid equivalent (AAE) concentration in

the sample.

Formula: Total Antioxidant Capacity (µg AAE/mg of extract) = (x * V) / C

Where:

x = Concentration of ascorbic acid equivalent from the standard curve (µg/mL)

V = Volume of the extract used (mL)

C = Concentration of the sample extract (mg/mL)

Table 2: Example Calculation of Total Antioxidant Capacity
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Sample
Absorbance at 695
nm (Mean ± SD,
n=3)

Ascorbic Acid
Equivalent (µg/mL)
from Standard
Curve

Total Antioxidant
Capacity (µg
AAE/mg extract)

Extract A (1 mg/mL) 0.750 ± 0.018 49.34 49.34

Extract B (1 mg/mL) 0.525 ± 0.011 34.54 34.54
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Caption: Workflow for the phosphomolybdic acid antioxidant assay.
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Caption: Chemical principle of the phosphomolybdic acid assay.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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